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Compound of Interest

Compound Name:
(2-Isopropoxy-4,5-

dimethylphenyl)methanol

Cat. No.: B8204045

Get Quote

Part 1: Executive Summary & Structural Utility
(2-Isopropoxy-4,5-dimethylphenyl)methanol (CAS: 2484888-79-9) acts as a versatile benzyl

alcohol building block. Its primary utility lies in Late-Stage Functionalization of drug candidates,

where it serves as a precursor to benzyl halides or aldehydes for coupling reactions.

Key Structural Advantages:

Lipophilicity Modulation: The ortho-isopropoxy group significantly increases lipophilicity

compared to methoxy analogs, aiding membrane permeability.

Steric Shielding: The bulky isopropyl group at the ortho position can sterically hinder

metabolic attack at adjacent sites, potentially extending the half-life of the final API.

Electronic Activation: The 4,5-dimethyl substitution pattern enriches the aromatic ring with

electron density, facilitating electrophilic aromatic substitution or oxidative transformations.
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Part 2: Synthesis Protocol (Preparation of the
Intermediate)
Objective: Synthesize (2-Isopropoxy-4,5-dimethylphenyl)methanol starting from

commercially available 3,4-Dimethylphenol.

Retrosynthetic Analysis: The target molecule is assembled via a three-step sequence:

O-Alkylation: Installation of the isopropoxy group.

Formylation: Introduction of the aldehyde via Vilsmeier-Haack.

Reduction: Conversion of the aldehyde to the benzyl alcohol.

Step 1: O-Alkylation (Williamson Ether Synthesis)
Reagents: 3,4-Dimethylphenol (1.0 eq), 2-Bromopropane (1.5 eq), K₂CO₃ (2.0 eq), DMF

(Solvent).

Procedure:

Dissolve 3,4-Dimethylphenol in DMF (5 mL/g) under N₂ atmosphere.

Add K₂CO₃ and stir at 60°C for 30 min.

Add 2-Bromopropane dropwise.

Heat to 80°C for 4-6 hours (Monitor by TLC: Hexane/EtOAc 9:1).

Workup: Dilute with water, extract with EtOAc, wash with brine, dry over Na₂SO₄, and

concentrate.

Product: 1-Isopropoxy-3,4-dimethylbenzene (Yield: ~90-95%).

Step 2: Vilsmeier-Haack Formylation
Reagents: POCl₃ (1.2 eq), DMF (1.5 eq), 1,2-Dichloroethane (DCE).

Procedure:
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Cool DMF (in DCE) to 0°C. Add POCl₃ dropwise to form the Vilsmeier reagent (white

precipitate).

Add solution of 1-Isopropoxy-3,4-dimethylbenzene (from Step 1) slowly at 0°C.

Warm to reflux (80-90°C) for 3 hours.

Quench: Pour into ice water containing sodium acetate (to buffer pH).

Workup: Extract with DCM. Purify via silica gel chromatography if necessary.

Product: 2-Isopropoxy-4,5-dimethylbenzaldehyde (Yield: ~75-80%).

Note: The formylation occurs ortho to the strong isopropoxy donor and para to the methyl,

typically favoring the position adjacent to the alkoxy group due to directing effects.

Step 3: Reduction to Benzyl Alcohol
Reagents: NaBH₄ (0.5 eq), Methanol/THF (1:1).

Procedure:

Dissolve the aldehyde in MeOH/THF at 0°C.

Add NaBH₄ portion-wise (gas evolution).

Stir at 0°C for 1 hour, then warm to RT for 1 hour.

Quench: Add saturated NH₄Cl solution.

Isolation: Remove volatiles, extract with EtOAc, wash with brine, dry, and concentrate.

Final Product: (2-Isopropoxy-4,5-dimethylphenyl)methanol (White solid/oil).

Part 3: Application Protocols (Downstream Chemistry)
Once synthesized, the alcohol is typically activated to a chloride for coupling.

Protocol A: Activation to Benzyl Chloride
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This step converts the alcohol to 2-Isopropoxy-4,5-dimethylbenzyl chloride, a highly reactive

electrophile for SN2 coupling.

Reagents:

(2-Isopropoxy-4,5-dimethylphenyl)methanol (1.0 eq)

Thionyl Chloride (SOCl₂) (1.2 eq)

Dichloromethane (DCM) (10 mL/g)

Catalytic DMF (1-2 drops)

Methodology:

Setup: Charge the alcohol and DCM into a reactor under N₂. Cool to 0°C.

Addition: Add SOCl₂ dropwise over 20 min. Add DMF catalyst.

Reaction: Stir at 0°C for 1 hour, then warm to RT for 2 hours.

IPC (In-Process Control): Monitor by HPLC (disappearance of alcohol).

Workup: Evaporate solvent and excess SOCl₂ under reduced pressure (rotary evaporator).

Co-evaporate with toluene to remove traces of acid.

Storage: Use immediately or store under inert gas (unstable to moisture).

Protocol B: Ether/Amine Coupling (General Procedure)
Used to attach the benzyl motif to a phenol (ether linkage) or amine (amine linkage)

pharmacophore.

Reagents:

Nucleophile (Phenol/Amine derivative) (1.0 eq)[1]

2-Isopropoxy-4,5-dimethylbenzyl chloride (1.1 eq) (from Protocol A)
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Base: K₂CO₃ (for phenols) or DIPEA (for amines)

Solvent: Acetonitrile (ACN) or DMF

Methodology:

Dissolve the Nucleophile and Base in ACN.

Add the Benzyl Chloride solution dropwise at RT.

Heat to 60-80°C for 4-12 hours.

Workup: Filter off salts, concentrate filtrate, and purify via recrystallization or column

chromatography.

Part 4: Visualization & Logic
The following diagram illustrates the synthetic workflow and the strategic logic behind using this

intermediate.
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Caption: Synthetic pathway from 3,4-Dimethylphenol to the target intermediate and its

downstream application in drug scaffold assembly.

Part 5: Analytical Characterization
Expected Data for (2-Isopropoxy-4,5-dimethylphenyl)methanol:

Technique Parameter Expected Signal / Value

1H NMR Isopropoxy CH Septet, δ ~4.5 ppm (1H)

Isopropoxy CH₃ Doublet, δ ~1.3 ppm (6H)

Benzylic CH₂ Singlet, δ ~4.6 ppm (2H)

Aromatic H
Two singlets (para), δ ~6.7 -

7.2 ppm (2H)

Methyl CH₃ Two singlets, δ ~2.2 ppm (6H)

HPLC Retention Time
~5-7 min (C18, 50-90%

ACN/H₂O gradient)

Mass Spec m/z
[M-OH]+ = 193.1 (Carbocation

formation)

Part 6: References
Sigma-Aldrich.(2-Isopropoxy-4,5-dimethylphenyl)methanol Product Detail. Link

(Accessed 2024).

Vilsmeier, A., & Haack, A. (1927). Über die Einwirkung von Halogenphosphor auf Alkyl-

formanilide. Berichte der deutschen chemischen Gesellschaft. (Classic reference for Step 2).

BenchChem.Synthesis of Alkoxy-Benzyl Alcohols. Link (General protocol grounding).

ChemScene.Boronic Acid Derivatives of 2-Isopropoxy-4,5-dimethylbenzene. Link (Evidence

of cross-coupling utility).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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